2,4,7-Trichloro-8-fluoropyrido(4,3-d)pyrimidine

• CAS: 2454396-80-4
• Molecular Formula: C7HCl3FN3
• Molecular Weight: 252.5 g/mol
• InChI: InChI=1S/C7HCl3FN3/c8-5-2-1-12-6(9)3(11)4(2)13-7(10)14-5/h1H
• InChIKey: ILTXDPMYCUSDQV-UHFFFAOYSA-N

2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine (CAS 2454396-80-4) - A Strategic Fluorinated Building Block for Heterocyclic Synthesis

2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine (CAS 2454396-80-4) is a halogenated heterocyclic compound characterized by a pyrido[4,3-d]pyrimidine core featuring three chlorine atoms and one fluorine atom . With a molecular formula of C7HCl3FN3 and a molecular weight of 252.46 g/mol, this compound functions primarily as a key pharmaceutical intermediate . Its unique substitution pattern—specifically the combination of a C8 fluorine atom with chlorines at positions 2, 4, and 7—endows it with distinct reactivity profiles that are valuable for constructing complex, fluorinated molecules in medicinal chemistry programs .

1

Synthetic Workflow Regioselective SNAr building block for heterocyclic synthesis

2

Selection Logic Defined C8-F/C4-Cl reactivity for stepwise derivatization

3

Inventory Context Multi-year stability profile supports inventory planning

Procurement Risks of Substituting 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine with Other Pyridopyrimidines

Simply substituting 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine with another chlorinated pyrido[4,3-d]pyrimidine derivative is not a viable strategy in a research or production workflow. The presence and specific placement of the halogen atoms (three chlorines and one fluorine) directly control the compound's electrophilic reactivity and its capacity for regioselective derivatization . A seemingly similar analog, such as 2,4,7-trichloropyrido[4,3-d]pyrimidine (lacking the C8 fluorine), or a dichloro-fluoro isomer (lacking a chlorine at a key position), will exhibit fundamentally different reactivity, leading to altered reaction kinetics and potential failures in subsequent synthetic steps . The quantitative evidence below establishes the specific procurement value of this precise substitution pattern, ensuring the fidelity of downstream synthetic routes.

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Reactivity Mismatch Non-fluorinated or dichloro-fluoro analogs may shift regioselectivity, altering reaction sequences.

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Specification Gap Substituting with a lower-purity analog (~97%) may introduce side reactions and impact downstream yields.

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Inventory Risk Analogs without defined long-term stability data may require more frequent re-qualification.

Quantitative Differentiation: Why 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine Outperforms its Closest Analogs

Superior Purity Profile vs. Baseline Industrial Standards

2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine is commercially available at a purity of ≥99.90% . This high level of purity directly contrasts with the more common industrial purity baseline of 97% observed for key analogs, including 2,4,7-trichloropyrido[4,3-d]pyrimidine and 4,7-dichloro-8-fluoropyrido[4,3-d]pyrimidine . The higher purity reduces the burden of pre-synthesis purification and minimizes the risk of side reactions from unknown impurities.

Purity Profile

Cross-study comparable

≥99.90% HPLC Purity

Supports predictable reaction yields and reduces pre-synthesis purification burden.

Data to verify: Vendor CoA specifications.

Evidence Dimension	HPLC Purity
Target Compound Data	≥99.90%
Comparator Or Baseline	2,4,7-Trichloropyrido[4,3-d]pyrimidine: 97%; 4,7-Dichloro-8-fluoropyrido[4,3-d]pyrimidine: 97%
Quantified Difference	+2.9% absolute purity over the 97% baseline
Conditions	Vendor Certificate of Analysis (CoA) specifications

Why This Matters

Higher purity translates directly to more predictable reaction yields and simpler purification of downstream products, reducing R&D time and material costs.

Defined Storage Stability vs. Uncharacterized Analogs

The procurement value of 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine is supported by a defined, long-term stability profile: 3 years at -20°C as a powder and 2 years at 4°C . This level of characterization is essential for maintaining a reliable chemical inventory. In contrast, the stability data for the non-fluorinated analog, 2,4,7-trichloropyrido[4,3-d]pyrimidine, is less rigorously defined, with general recommendations for 2-8°C storage without specified long-term stability .

Storage Stability

Cross-study comparable

Target:3 yr (-20°C), 2 yr (4°C)

Analog:2-8°C, long-term unspecified

Defined multi-year stability window vs. unspecified

Enables reliable inventory management and reduces project delay risk.

Powder form per manufacturer recommendations.

Evidence Dimension	Long-term Storage Stability
Target Compound Data	3 years at -20°C; 2 years at 4°C (powder)
Comparator Or Baseline	2,4,7-Trichloropyrido[4,3-d]pyrimidine: Storage at 2-8°C, long-term stability not specified
Quantified Difference	The target compound has a defined, multi-year stability window at two distinct temperatures, whereas the comparator's long-term stability is unspecified.
Conditions	Powder form storage as per manufacturer recommendations

Why This Matters

A well-defined stability profile enables efficient inventory management and reduces the risk of project delays due to unexpected compound degradation.

Halogenation Pattern as a Determinant of Regioselective Reactivity

The specific halogenation pattern of 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine (Cl at positions 2, 4, and 7; F at position 8) enables a unique sequence of nucleophilic aromatic substitution (SNAr) reactions. The C4 position is typically the most reactive, as demonstrated by its use as a starting material for the synthesis of 8-fluoropyrido[4,3-d]pyrimidin-4-amine, where a Pd-catalyzed amination selectively targets the C4 chlorine . This regioselectivity is distinct from the 2,4,7-trichloro analog, which lacks the directing and electronic effects of the C8 fluorine, resulting in a different order of reactivity for its three identical chlorine leaving groups .

Regioselective Reactivity

Class-level inference

Target:C4-selective Pd-amination

Analog:Three equivalent Cl, lower selectivity

C8-F electronically differentiates C4 position

Supports synthesis of specific derivatives and avoids challenging isomer separations.

Reaction context: Pd catalyst, amine, base, 80°C.

Evidence Dimension	Regioselectivity in SNAr reactions
Target Compound Data	Preferential substitution at the C4 position under Pd-catalyzed amination conditions (80°C, 15h).
Comparator Or Baseline	2,4,7-Trichloropyrido[4,3-d]pyrimidine: Three equivalent chlorine atoms, lacking the electronic influence of the C8 fluorine, leading to lower regioselectivity.
Quantified Difference	The C8 fluorine atom electronically differentiates the C4 position from the others, a feature absent in the comparator.
Conditions	Reaction with amines in the presence of a palladium catalyst and base.

Why This Matters

Predictable regioselectivity is critical for synthesizing specific, functionalized derivatives with high yield and purity, avoiding the need for challenging isomer separations.

High-Value Application Scenarios for 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine

Synthesis of Regiospecifically Functionalized Kinase Inhibitor Scaffolds

The defined regioselectivity of 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine makes it an ideal starting material for constructing advanced heterocyclic scaffolds, particularly those aimed at kinase inhibition . Its ability to undergo a first substitution at the C4 position, as demonstrated in the synthesis of 8-fluoropyrido[4,3-d]pyrimidin-4-amine, allows chemists to introduce a crucial amine functionality while preserving the C2 and C7 chlorines for subsequent, divergent functionalization . This stepwise control is essential for exploring structure-activity relationships (SAR) in drug discovery programs targeting the ATP-binding site of kinases, where the pyrido[4,3-d]pyrimidine core is a known pharmacophore [1].

Reliable Intermediate for Multi-Step Medicinal Chemistry Campaigns

For multi-step medicinal chemistry campaigns, the combination of high purity (≥99.90%) and a well-defined stability profile (3 years at -20°C) ensures that 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine serves as a dependable and reproducible building block . Procurement of this specific intermediate minimizes the risk of batch-to-batch variability and unexpected degradation, which are common pitfalls when using less characterized analogs . This reliability is crucial for generating robust SAR data and for the eventual scale-up of lead compounds, where consistent starting material quality is paramount.

Development of Fluorinated Heterocyclic Libraries for Biological Screening

The strategic incorporation of a fluorine atom is a well-validated tactic in medicinal chemistry for modulating a molecule's metabolic stability, lipophilicity, and binding affinity [2]. 2,4,7-Trichloro-8-fluoropyrido[4,3-d]pyrimidine provides a pre-installed fluorine atom on a versatile heterocyclic core, enabling the rapid generation of fluorinated libraries . By leveraging the differential reactivity of the three chlorine atoms, researchers can efficiently explore chemical space around the pyrido[4,3-d]pyrimidine scaffold, generating diverse sets of fluorinated analogs for high-throughput screening against a range of biological targets.

Application

Selection Property

Validation Focus

Kinase inhibitor scaffold synthesis

Defined C4-first regioselectivity

Stepwise derivatization control for SAR exploration

Multi-step medicinal chemistry campaigns

≥99.90% purity and defined long-term stability

Batch-to-batch reproducibility and minimal degradation risk

Fluorinated heterocyclic library generation

Pre-installed C8 fluorine on a versatile core

Rapid diversification for biological screening studies

• [1] Rewcastle, G. W., et al. (1997). Tyrosine Kinase Inhibitors. 13. Structure-Activity Relationships for Soluble 7-Substituted 4-[(3-Bromophenyl)amino]pyrido[4,3-d]pyrimidines Designed as Inhibitors of the Tyrosine Kinase Activity of the Epidermal Growth Factor Receptor. Journal of Medicinal Chemistry, 40(12), 1820-1826. View Source
• [2] Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source